Cas no 1806459-65-3 (2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806459-65-3
• MF: C₁₂H₁₃IO₅
• MW: 364.133096456528
• CID: 4939436
• Update Time: 2025-05-24

2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13IO5/c1-18-9(14)6-5-7-3-2-4-8(10(7)13)11(15)12(16)17/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： ANRNVPXSJJLSCT-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCC(=O)OC)C(C(=O)O)O

Computed Properties

• Exact Mass: 363.98077 g/mol
• Monoisotopic Mass: 363.98077 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 364.13
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8

Additional information on 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid

2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound with CAS No 1806459-65-3, commonly referred to as 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid with a wide range of applications in skincare and pharmaceuticals. The addition of the 2-Iodo and 3-(3-methoxy-3-oxopropyl) groups introduces unique chemical properties, making it a subject of interest for researchers exploring its potential in drug development and material science.

Mandelic acid, the parent compound of this derivative, is known for its ability to inhibit bacterial growth and promote skin rejuvenation. The introduction of the iodo group at the 2-position of the molecule enhances its reactivity, making it a valuable intermediate in organic synthesis. The 3-(3-methoxy-3-oxopropyl) substituent, on the other hand, introduces a ketone functionality with an adjacent methoxy group, which can participate in various chemical transformations, such as nucleophilic additions or condensation reactions.

Recent studies have focused on the synthesis and characterization of 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid to explore its potential as a building block in medicinal chemistry. Researchers have reported that this compound can undergo a variety of reactions, including iodide exchange reactions, which are crucial for constructing complex molecular architectures. For instance, replacing the iodo group with other functional groups can lead to the formation of diverse derivatives with tailored biological activities.

The methoxy group present in the molecule plays a significant role in modulating its physical and chemical properties. Methoxy groups are known to increase lipophilicity, which can enhance drug absorption and bioavailability. This makes 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid an attractive candidate for developing drugs targeting specific biological pathways or diseases.

In terms of applications, this compound has shown promise in the development of anti-inflammatory agents and antioxidants. Its ability to scavenge free radicals and modulate inflammatory responses has been highlighted in recent preclinical studies. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, paving the way for potential advancements in drug discovery.

From a synthetic standpoint, the preparation of 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid involves a multi-step process that typically includes iodination and alkylation reactions. The optimization of these steps is critical to ensure high yields and purity, which are essential for subsequent applications in research and development.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activities of this compound. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic potentials and improve our understanding of its molecular interactions within biological systems.

In conclusion, 2-Iodo-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No 1806459-65-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile reactivity make it a valuable tool for advancing scientific knowledge and developing innovative solutions across various industries.